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Hydrochloride Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ciprofloxacin hydrochloride monohydrate is a synthetic, broad-spectrum antimicrobial
agent belonging to the fluoroquinolone class.[1][2][3][4] It is the monohydrochloride,
monohydrate salt of ciprofloxacin. Its bactericidal action results from the inhibition of bacterial
DNA gyrase (topoisomerase Il) and topoisomerase IV, enzymes essential for DNA replication,
transcription, repair, and recombination.[1][5][6] This guide provides a comprehensive overview
of its core chemical and structural properties, presenting quantitative data, experimental
methodologies, and structural visualizations to support research and development activities.

Chemical and Structural Identity

Ciprofloxacin hydrochloride monohydrate is chemically named 1-cyclopropyl-6-fluoro-1,4-
dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic acid monohydrochloride monohydrate.[1]
It is a white to faintly yellowish crystalline powder.[1][2][7]

Chemical Structure
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The molecular structure consists of a quinolone core with a cyclopropyl group at the N1
position, a fluorine atom at C6, a piperazinyl moiety at C7, and a carboxylic acid at C3. The
hydrochloride salt is formed at the piperazinyl nitrogen, and the compound crystallizes with one
molecule of water.

4 Key Functional Groups

Chloride lon (CI7)

Water of Hydration (H20)
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Ciprofloxacin Hydrochloride Monohydrate Structure

Click to download full resolution via product page

Caption: Chemical structure of ciprofloxacin hydrochloride monohydrate.

Quantitative Physicochemical Data

The key chemical and physical properties of ciprofloxacin hydrochloride monohydrate are
summarized below.

Table 1: General Chemical Properties
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Property Value References

1-cyclopropyl-6-fluoro-4-oxo-7-
iperazin-1-ylquinoline-3-
IUPAC Name PIP _ - [11[5]
carboxylic

acid;hydrate;hydrochloride

Chemical Formula C17H18FN30Os - HCI - H20 [1][8]
Molecular Weight 385.82 g/mol [1112]131[9]
CAS Registry Number 86393-32-0 [1112][31[5]

White to off-white or faintly
Appearance ) , [1][2][7][10]
yellowish crystalline powder

Table 2: Physicochemical Properties

Property Value Conditions References
_ _ 314 -324°C

Melting Point N/A [11121[7]
(decomposes)

Water Solubility ~35-36 mg/mL 25°C (112171

- 1.6 mg/mL (practically

Ethanol Solubility ) N/A [1107]
insoluble)

Methanol Solubility Slightly soluble N/A [2]

pH (2.5% solution) 3.0-45 25°C [2]

~6.1 (Carboxylic
pKa (of Ciprofloxacin) Acid), ~8.7 N/A [7119]
(Piperazinyl Nitrogen)

Spectroscopic and Structural Data

Spectroscopic analysis is crucial for the identification and quantification of ciprofloxacin
hydrochloride monohydrate.
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Key Peaks | Maxima

Technique References
(Amax)

UV-Vis Spectroscopy 275-278 nm, ~318 nm [BI[11][12][13][14]

~3530-3370: O-H stretch
(COOH, H20)~2700-2460: N-H
stretch (>NH2%)~1705: C=0
stretch (Carboxylic
FTIR Spectroscopy (cm~1) ] [15][16][17]
Acid)~1620: C=0 stretch
(Quinolone)~1588-1495: C=C
stretch (Aromatic)~1270: C-F

stretch

Crystal Structure

Ciprofloxacin hydrochloride is known to exist in various hydrated and anhydrous polymorphic
forms.[18] The marketed product is typically a hydrate, often described as a monohydrate or a
1.34-hydrate.[18][19][20] X-ray powder diffraction (XRPD) studies have identified a possible
space group of P21/c for a monohydrate crystal form, indicating a monoclinic crystal system.
[21] The crystal structure is stabilized by numerous inter- and intramolecular hydrogen bonds.
[19][20]

Experimental Protocols

The following sections outline the methodologies for determining the key physicochemical
properties.

Solubility Determination

The equilibrium solubility method is commonly employed.

» Preparation: An excess amount of ciprofloxacin hydrochloride monohydrate is added to a
known volume of the solvent (e.g., deionized water, ethanol, buffer solutions) in a sealed
container.
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Equilibration: The resulting suspension is agitated in a thermostatically controlled
environment (e.g., an orbital shaker at 25 °C) for a sufficient period (e.g., 24 hours) to ensure
equilibrium is reached.[22]

Separation: The suspension is filtered through a fine-pore filter (e.g., 0.45 um) to remove
undissolved solids.

Quantification: The concentration of the dissolved drug in the clear filtrate is determined
using a validated analytical method, typically UV-Vis spectrophotometry at its Amax (~276
nm) or High-Performance Liquid Chromatography (HPLC).[22][23][24]

UV-Vis Spectrophotometry

This technique is used for quantification and identification.

Instrument: A calibrated UV-Vis spectrophotometer with 1 cm quartz cuvettes is used.[13]

Standard Preparation: A stock solution of a known concentration of ciprofloxacin
hydrochloride monohydrate reference standard is prepared in a suitable solvent (e.g., 0.1
N HCI or water).[11] A series of dilutions are made to create calibration standards across a
linear range (e.g., 2.0-7.0 pg/mL).[13]

Sample Preparation: The sample is accurately weighed, dissolved, and diluted in the same
solvent to a concentration within the calibration range.

Measurement: The absorbance of the standard and sample solutions is measured at the
wavelength of maximum absorbance (Amax), typically around 275-278 nm, against a solvent
blank.[11][13][14] A calibration curve is generated to determine the concentration of the
sample.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used for the identification of functional groups and confirmation of the chemical

structure.

Sample Preparation: A small amount of the solid sample is finely ground and mixed with
potassium bromide (KBr) powder. The mixture is then compressed into a thin, transparent
pellet.
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e Analysis: The KBr pellet is placed in the sample holder of an FTIR spectrometer.

» Data Acquisition: The infrared spectrum is recorded over a specific wavenumber range (e.g.,
4000-400 cm™1). The resulting spectrum shows absorption bands corresponding to the
vibrational frequencies of the specific functional groups within the molecule.[15][25]

Workflow and Relationships

The characterization of ciprofloxacin hydrochloride monohydrate follows a logical
progression from basic identification to detailed structural analysis.

Sample: Ciprofloxacin HCI Monohydrate

Identity Confirmation Physicochemical Characterization

Structural Elucidation
Y

(FTIR Spectroscopyj (UV—Vis Spectroscopy ()\max)j (Melting Pointj (Solubility Studiesj (pKa Determinationj (X-Ray Diffraction (XRD)) (DSCIT GA (Polymorphism)j
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Caption: Workflow for physicochemical and structural characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ciprofloxacin hydrochloride monohydrate chemical
properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1630511#ciprofloxacin-hydrochloride-monohydrate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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